![molecular formula C20H14N2O2 B1350160 5-Naphthalen-1-yl-1-phenyl-1H-pyrazole-3-carboxylic acid CAS No. 957320-23-9](/img/structure/B1350160.png)
5-Naphthalen-1-yl-1-phenyl-1H-pyrazole-3-carboxylic acid
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Overview
Description
5-Naphthalen-1-yl-1-phenyl-1H-pyrazole-3-carboxylic acid (5-NPPCA) is a synthetic compound that has been studied for its potential applications in scientific research. It belongs to the family of pyrazole derivatives, which are heterocyclic compounds that contain five-membered ring structures. 5-NPPCA has been used in a variety of fields, such as medicinal chemistry, biochemistry, and pharmacology.
Scientific Research Applications
Synthesis and Antioxidant Activity
Research highlights the synthesis of pyrazoline derivatives, including "5-Naphthalen-1-yl-1-phenyl-1H-pyrazole-3-carboxylic acid," through intermolecular cyclization. These compounds exhibit varying levels of toxicity and antioxidant activity, with specific derivatives showing high antioxidant potential, suggesting their possible use in developing therapeutic agents or antioxidants (Jasril et al., 2019).
Antimicrobial and Anti-proliferative Properties
Another study synthesized thiazolyl pyrazoline derivatives linked to the benzo[1,3]dioxole moiety, demonstrating significant antimicrobial and antiproliferative activities. These findings suggest the compound's potential in creating new antimicrobial agents and cancer therapeutics (Mansour et al., 2020).
Inhibition of Plasmodium falciparum Enzyme
A study on the regioselective synthesis of hydroxy-substituted pyrazole derivatives, including this compound, evaluated their efficacy as inhibitors of the Plasmodium falciparum dihydroorotate dehydrogenase. This enzyme is crucial for the survival of the malaria parasite, indicating the compound's potential as a malaria therapeutic agent (Vah et al., 2022).
Molecular Dimer Formation
Research on the formation of molecular dimers through hydrogen bonding in 3,5-diaryl-1H-pyrazoles sheds light on the structural aspects of these compounds, which could have implications for their use in materials science and molecular engineering (Zheng et al., 2010).
Chemosensor for Aluminum Ions
A study on a naphthalene-pyrazol conjugate identified its utility as an Al(III) ion-selective chemosensor, demonstrating potential applications in environmental monitoring and biomedical research, especially for tracking aluminum levels in biological systems (Mukherjee et al., 2014).
Mechanism of Action
Target of Action
A structurally similar compound, a fluorinated pyrazole, has been shown to have a high binding affinity to the human estrogen alpha receptor (erα) .
Mode of Action
It can be inferred from the structurally similar fluorinated pyrazole that it may interact with its target receptor (such as erα) in a manner similar to 4-oht, a native ligand .
properties
IUPAC Name |
5-naphthalen-1-yl-1-phenylpyrazole-3-carboxylic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H14N2O2/c23-20(24)18-13-19(22(21-18)15-9-2-1-3-10-15)17-12-6-8-14-7-4-5-11-16(14)17/h1-13H,(H,23,24) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZDMTTWOBEHFYKZ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)N2C(=CC(=N2)C(=O)O)C3=CC=CC4=CC=CC=C43 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H14N2O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90378104 |
Source
|
Record name | 5-naphthalen-1-yl-1-phenylpyrazole-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90378104 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
314.3 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
957320-23-9 |
Source
|
Record name | 5-naphthalen-1-yl-1-phenylpyrazole-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90378104 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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